Cas no 2172087-32-8 (5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde)

5-Cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde is a specialized organic compound featuring a triazole core functionalized with a cyclobutyl group and a hydroxy-substituted dimethylpropyl side chain. The presence of the aldehyde group at the 4-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry, particularly for the construction of heterocyclic frameworks. The cyclobutyl moiety contributes to steric and electronic modulation, while the hydroxy group offers potential for further derivatization. This compound is suited for applications in medicinal chemistry and materials science, where precise structural control is critical. Its well-defined structure ensures reproducibility in synthetic pathways.
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde structure
2172087-32-8 structure
Product Name:5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde
CAS No:2172087-32-8
MF:C12H19N3O2
MW:237.298162698746
CID:6484533
PubChem ID:165780832
Update Time:2025-05-20

5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde
    • 2172087-32-8
    • EN300-1594834
    • Inchi: 1S/C12H19N3O2/c1-12(2,8-17)7-15-11(9-4-3-5-9)10(6-16)13-14-15/h6,9,17H,3-5,7-8H2,1-2H3
    • InChI Key: FFVPJMSTKKGDAH-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)CN1C(=C(C=O)N=N1)C1CCC1

Computed Properties

  • Exact Mass: 237.147726857g/mol
  • Monoisotopic Mass: 237.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 68Ų

5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1594834-0.05g
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde
2172087-32-8
0.05g
$1344.0 2023-06-04
Enamine
EN300-1594834-0.1g
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde
2172087-32-8
0.1g
$1408.0 2023-06-04
Enamine
EN300-1594834-0.25g
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde
2172087-32-8
0.25g
$1472.0 2023-06-04
Enamine
EN300-1594834-0.5g
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde
2172087-32-8
0.5g
$1536.0 2023-06-04
Enamine
EN300-1594834-1.0g
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde
2172087-32-8
1g
$1599.0 2023-06-04
Enamine
EN300-1594834-2.5g
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde
2172087-32-8
2.5g
$3136.0 2023-06-04
Enamine
EN300-1594834-5.0g
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde
2172087-32-8
5g
$4641.0 2023-06-04
Enamine
EN300-1594834-10.0g
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde
2172087-32-8
10g
$6882.0 2023-06-04
Enamine
EN300-1594834-50mg
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde
2172087-32-8
50mg
$1344.0 2023-09-23
Enamine
EN300-1594834-100mg
5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde
2172087-32-8
100mg
$1408.0 2023-09-23

5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde Related Literature

Additional information on 5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde

Research Briefing on 5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172087-32-8)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of triazole-based compounds in drug discovery and development. Among these, 5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172087-32-8) has emerged as a promising scaffold due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

The compound, characterized by its cyclobutyl and hydroxy-dimethylpropyl substituents, has been investigated for its role as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have demonstrated its utility in click chemistry reactions, enabling the rapid assembly of complex molecular architectures. The presence of the aldehyde functional group further enhances its reactivity, making it a versatile building block for the development of targeted therapeutics.

In vitro and in vivo studies have revealed that derivatives of 5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde exhibit notable pharmacological properties, including anti-inflammatory and antimicrobial activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound showed significant inhibitory effects against a panel of Gram-positive bacteria, with minimal cytotoxicity observed in mammalian cell lines. These findings underscore its potential as a lead compound for the development of new antibiotics.

Further research has explored the compound's mechanism of action, with molecular docking studies suggesting that it interacts with key enzymatic targets involved in bacterial cell wall synthesis. Additionally, its structural similarity to known kinase inhibitors has prompted investigations into its potential application in oncology. Preliminary data indicate that modified versions of this scaffold may exhibit selective inhibition of certain cancer-associated kinases, offering a new avenue for targeted cancer therapy.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and reducing potential off-target effects. Current efforts are focused on structural modifications to improve bioavailability and target specificity. Collaborative research initiatives between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-cyclobutyl-1-(3-hydroxy-2,2-dimethylpropyl)-1H-1,2,3-triazole-4-carbaldehyde represents a valuable chemical entity with diverse therapeutic potential. Ongoing research aims to fully elucidate its biological activities and harness its properties for the development of next-generation pharmaceuticals. This briefing highlights the need for continued investment in the exploration of triazole-based compounds to address unmet medical needs.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.